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Compound of Interest

Compound Name: 5-Chlorosalicylaldehyde

Cat. No.: B124248 Get Quote

Technical Support Center: 5-
Chlorosalicylaldehyde
This guide provides essential information on the stability and proper storage of 5-
Chlorosalicylaldehyde for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 5-Chlorosalicylaldehyde?

A1: To ensure its stability, 5-Chlorosalicylaldehyde should be stored in a tightly closed

container in a dry, cool, and well-ventilated place.[1] Several sources recommend storing it at

room temperature, sealed in a dry environment, and kept in a dark place to prevent

degradation.[2][3][4] For long-term stability, storing under an inert atmosphere, such as argon,

is also advised.[1][5]

Q2: How stable is 5-Chlorosalicylaldehyde?

A2: 5-Chlorosalicylaldehyde is considered stable under recommended storage conditions.[6]

However, it is sensitive to air and light, which can lead to degradation over time.[3][7] It is also

reactive and can undergo oxidation and condensation reactions.[8]

Q3: My 5-Chlorosalicylaldehyde has changed color. Is it still usable?
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A3: 5-Chlorosalicylaldehyde typically appears as a white to pale yellow or light brown

crystalline powder or solid.[3][7][8][9] A change in color, such as darkening, may indicate

oxidation or degradation. While a slight yellow tint is common, significant color change

suggests the compound's purity may be compromised. It is recommended to verify the purity of

the material using appropriate analytical techniques (e.g., NMR, GC) before use in sensitive

applications.

Q4: What substances are incompatible with 5-Chlorosalicylaldehyde?

A4: You should avoid storing or mixing 5-Chlorosalicylaldehyde with strong oxidizing agents

and strong bases, as these can cause hazardous reactions.[1][6]

Q5: What are the key safety precautions for handling 5-Chlorosalicylaldehyde?

A5: When handling this compound, it is crucial to work in a well-ventilated area and use

personal protective equipment, including safety glasses with side-shields, gloves, and a lab

coat.[1][6] Avoid breathing in dust, fumes, or vapors and prevent contact with skin and eyes.[1]

[6] It is known to cause skin and serious eye irritation and may cause respiratory irritation.[1][6]

[10] After handling, wash your hands and any exposed skin thoroughly.[1]

Q6: What are the signs of degradation I should watch for?

A6: Signs of degradation can include a significant darkening of the material from its typical

white or pale yellow color, a change in its physical form, or the presence of an unusual odor. If

you suspect degradation, it is best to re-analyze the compound for purity before proceeding

with your experiments.

Q7: In which solvents is 5-Chlorosalicylaldehyde soluble?

A7: 5-Chlorosalicylaldehyde has limited solubility in water.[1][8][11] It is soluble in organic

solvents such as ethanol and ether.[3][7][8]
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Property Data Citations

CAS Number 635-93-8 [2][8][9][12]

Molecular Formula C₇H₅ClO₂ [8][9][11][12]

Appearance
White to pale yellow or light

brown crystalline powder/solid.
[3][7][8][9]

Melting Point 99-104 °C [2][3][4][7]

Storage Temperature Room Temperature [2][3][4]

Storage Conditions

Keep in a dark, dry, cool, well-

ventilated place.[1][2] Store

sealed under an inert

atmosphere.[1]

[1][2]

Solubility

Water:

Limited/InsolubleOrganic:

Soluble in ethanol, ether

[1][3][8][11]

Incompatible Materials
Strong oxidizing agents,

Strong bases
[1][6]

Experimental Protocols
Detailed experimental protocols for specific stability-indicating assays of 5-
Chlorosalicylaldehyde are not available in the general literature. However, a standard

approach to assess the purity and stability of a reagent involves techniques such as:

Gas Chromatography (GC): To determine the purity of the compound and identify the

presence of any volatile impurities or degradation products.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure and

identify any structural changes or impurities.

Melting Point Analysis: A broadened or depressed melting point range compared to the

reference value can indicate the presence of impurities.
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Troubleshooting Guide for Suspected Degradation
If you encounter unexpected results in your experiments and suspect that the stability of your

5-Chlorosalicylaldehyde may be the cause, the following workflow can help you troubleshoot

the issue.
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Suspected Degradation of
5-Chlorosalicylaldehyde

Visually Inspect Compound:
- Color (darkened?)

- Consistency (clumped?)

Appearance Normal?

Review Storage Conditions:
- Tightly sealed?

- Dark place?
- Inert atmosphere?

Storage Conditions Correct?

Yes

Perform Purity Analysis:
- GC/MS
- NMR

- Melting Point

No

Yes

Correct Storage Practices
and Re-evaluate

No

Purity Below
Acceptable Limit?

Discard Reagent and
Acquire New Stock

Yes

Reagent is Likely Stable.
Troubleshoot Other

Experimental Parameters.

No

Proceed with Caution
(Consider purification if critical)

Click to download full resolution via product page

Caption: Troubleshooting workflow for suspected 5-Chlorosalicylaldehyde degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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